Cas no 2229479-40-5 (tert-butyl N-3-amino-2-(6-methoxy-1H-indol-2-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(6-methoxy-1H-indol-2-yl)propylcarbamate
• CAS No: 2229479-40-5
• MF: C₁₇H₂₅N₃O₃
• MW: 319.39870429039
• CID: 6174130
• PubChem ID: 165648994
• Update Time: 2025-10-31

tert-butyl N-3-amino-2-(6-methoxy-1H-indol-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(6-methoxy-1H-indol-2-yl)propylcarbamate
• tert-butyl N-[3-amino-2-(6-methoxy-1H-indol-2-yl)propyl]carbamate
• 2229479-40-5
• EN300-1884129

• Inchi： 1S/C17H25N3O3/c1-17(2,3)23-16(21)19-10-12(9-18)14-7-11-5-6-13(22-4)8-15(11)20-14/h5-8,12,20H,9-10,18H2,1-4H3,(H,19,21)
• InChI Key： UCXWSJKWWWCOBX-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1=CC2C=CC(=CC=2N1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 319.18959167g/mol
• Monoisotopic Mass: 319.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.4Ų

Additional information on tert-butyl N-3-amino-2-(6-methoxy-1H-indol-2-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(6-methoxy-1H-indol-2-yl)propylcarbamate (CAS No. 2229479-40-5)

The compound tert-butyl N-3-amino-2-(6-methoxy-1H-indol-2-yl)propylcarbamate (CAS No. 2229479-40-5) is a specialized organic molecule with significant applications in pharmaceutical research and drug development. Its unique structure, featuring a 6-methoxy-1H-indol-2-yl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of biologically active compounds. Researchers and chemists are increasingly interested in this molecule due to its potential role in targeting neurological and oncological pathways, aligning with current trends in precision medicine.

In recent years, the demand for indole derivatives like tert-butyl N-3-amino-2-(6-methoxy-1H-indol-2-yl)propylcarbamate has surged, driven by their versatility in medicinal chemistry. The 6-methoxy substitution on the indole ring enhances the compound's metabolic stability, a critical factor in drug design. This attribute is particularly relevant given the growing focus on improving drug half-lives and reducing dosing frequencies—a hot topic in pharmaceutical forums and AI-driven research queries. Additionally, the tert-butyl carbamate group serves as a protective moiety, enabling selective reactions in multi-step syntheses.

The synthesis of CAS No. 2229479-40-5 involves sophisticated organic transformations, often requiring palladium-catalyzed cross-coupling or reductive amination techniques. These methods are frequently searched in academic databases and AI platforms like SciFinder or Reaxys, reflecting the compound's technical complexity. Its application extends to the development of serotonin receptor modulators and kinase inhibitors, areas of high interest due to their implications in treating depression, anxiety, and certain cancers. This aligns with the surge in public and scientific attention toward mental health and targeted cancer therapies.

From an SEO perspective, keywords such as "indole-based drug intermediates," "6-methoxyindole derivatives," and "tert-butyl carbamate applications" are highly relevant to this compound. These terms are frequently queried by researchers seeking novel building blocks for drug discovery. Furthermore, the compound's potential role in neuroprotective agents ties into trending discussions about neurodegenerative diseases like Alzheimer's and Parkinson's, making it a subject of cross-disciplinary interest.

Quality control and analytical characterization of tert-butyl N-3-amino-2-(6-methoxy-1H-indol-2-yl)propylcarbamate are critical for ensuring its suitability in high-value applications. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed, as highlighted in recent publications and patent filings. The compound's purity and stability under various conditions are also key concerns for industrial-scale production, addressing common queries about storage conditions for sensitive intermediates and scalability of synthetic routes.

In conclusion, CAS No. 2229479-40-5 represents a compelling case study in modern medicinal chemistry. Its structural features and functional groups cater to the evolving needs of drug discovery, particularly in neuroscience and oncology. By integrating insights from trending research topics and frequently searched technical terms, this overview underscores the compound's scientific and commercial relevance while adhering to SEO best practices for visibility in academic and industrial circles.